
3-Butylcyclohexanone: A Technical Guide to Its
Physical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Butylcyclohexanone

Cat. No.: B8771617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Butylcyclohexanone (CAS No. 39178-69-3) is a cyclic ketone with a butyl group at the third

position of the cyclohexanone ring.[1][2] As with many organic compounds, a thorough

understanding of its physical properties is paramount for its application in research and

development, particularly in areas such as synthetic chemistry, material science, and

pharmacology. This technical guide provides a summary of the available computed physical

properties of 3-Butylcyclohexanone and outlines the standard experimental protocols for their

determination. Due to a lack of readily available experimental data in the scientific literature,

this guide serves as a foundational resource for researchers who may need to characterize this

compound.

Core Physical Properties
A summary of the core physical properties of 3-Butylcyclohexanone is presented below. It is

important to note that while computed values are available for some properties, experimental

data for key physical characteristics such as boiling point, melting point, density, and refractive

index are not readily found in published literature.
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Property Value Source

Molecular Formula C₁₀H₁₈O PubChem[1][2]

Molecular Weight 154.25 g/mol PubChem[1]

CAS Number 39178-69-3 PubChem, NIST[1][2]

XLogP3-AA (Computed) 3 PubChem[1]

Boiling Point Not available

Melting Point Not available

Density Not available

Refractive Index Not available

Solubility Not available

Experimental Protocols for Physical Property
Determination
The following sections detail the standard experimental methodologies for determining the key

physical properties of a ketone like 3-Butylcyclohexanone.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[3] For a pure compound, the boiling point is a characteristic physical property.

Method: Thiele Tube or Aluminum Block Method[3][4][5]

Sample Preparation: A small amount of 3-Butylcyclohexanone is placed in a small test tube

or fusion tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

test tube containing the liquid.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the bulb of the

thermometer is level with the sample. This assembly is then placed in a Thiele tube
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containing mineral oil or an aluminum block for even heating.

Heating: The apparatus is heated gently and slowly.[3][4][6]

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the

capillary tube. The heating is continued until a steady and rapid stream of bubbles is

observed.

Boiling Point Determination: The heat source is then removed, and the apparatus is allowed

to cool. The boiling point is the temperature at which the liquid just begins to enter the

capillary tube.[3][6]

Determination of Melting Point
For solid compounds, the melting point is the temperature at which the solid phase transitions

to the liquid phase.[7] A sharp melting point range is indicative of a pure compound.

Method: Melting Point Apparatus[7][8][9]

Sample Preparation: A small amount of the solid compound is finely powdered.

Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered

sample, and the tube is inverted and tapped to pack the solid into the sealed end. The

sample height should be 2-3 mm.

Apparatus Setup: The loaded capillary tube is placed in the sample holder of a melting point

apparatus.

Heating: The apparatus is heated. For an unknown compound, a rapid initial heating can be

done to determine an approximate melting range. Subsequently, a new sample is heated

slowly (1-2 °C per minute) as the temperature approaches the approximate melting point.

Melting Point Range Determination: The temperature at which the first drop of liquid appears

is recorded as the beginning of the melting range. The temperature at which the entire solid

has turned into a clear liquid is recorded as the end of the melting range.[8]

Determination of Density
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Density is the mass per unit volume of a substance. For liquids, it is often determined using a

pycnometer.[10][11][12]

Method: Pycnometer[10][11][12]

Pycnometer Preparation: A clean, dry pycnometer is accurately weighed.

Calibration with Water: The pycnometer is filled with distilled water of a known temperature

and weighed again. The volume of the pycnometer can be calculated using the known

density of water at that temperature.

Sample Measurement: The pycnometer is emptied, dried, and then filled with 3-
Butylcyclohexanone at the same temperature.

Final Weighing: The pycnometer filled with the sample is weighed.

Density Calculation: The mass of the 3-Butylcyclohexanone is determined by subtracting

the mass of the empty pycnometer. The density is then calculated by dividing the mass of the

sample by the volume of the pycnometer.

Determination of Refractive Index
The refractive index is a dimensionless number that describes how light propagates through a

substance.[13] It is a characteristic property and is useful for identifying liquids and assessing

their purity.

Method: Abbe Refractometer[13][14][15][16][17]

Instrument Calibration: The Abbe refractometer is calibrated using a standard liquid with a

known refractive index, often distilled water.[14][15]

Sample Application: A few drops of 3-Butylcyclohexanone are placed on the clean, dry

prism surface of the refractometer.

Measurement: The prisms are closed, and the light source is switched on. The user looks

through the eyepiece and adjusts the controls to bring the boundary line between the light

and dark fields into sharp focus on the crosshairs.
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Reading: The refractive index is read directly from the instrument's scale. The temperature

should also be recorded as the refractive index is temperature-dependent.[13]

Determination of Solubility
The solubility of a compound in various solvents provides information about its polarity and the

types of intermolecular forces it can form.

Method: Qualitative Solubility Tests[18][19][20][21]

Sample and Solvent: A small, measured amount of 3-Butylcyclohexanone (e.g., 0.1 g or

0.2 mL) is placed in a test tube.[18]

Solvent Addition: A measured volume of a solvent (e.g., 3 mL) is added to the test tube.[18]

Observation: The mixture is shaken vigorously, and the solubility is observed. The compound

is considered soluble if it forms a homogeneous solution.

Systematic Testing: This procedure is repeated with a range of solvents of varying polarities,

such as water, diethyl ether, 5% aqueous NaOH, 5% aqueous NaHCO₃, and 5% aqueous

HCl, to classify the compound's solubility.[18][19][21]

Logical Relationships of Physical Properties
The physical properties of a compound are interrelated and provide a comprehensive profile of

its physical nature. The following diagram illustrates the logical hierarchy and relationships

between these core properties.
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Logical Flow of Physical Property Characterization
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Caption: Interrelation of the core physical properties of a chemical compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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